Diethyl [(2,4-dinitrophenyl)methylidene]propanedioate

• CAS No.: 87840-68-4
• Molecular Formula: C14H14N2O8
• Molecular Weight: 338.27 g/mol
• IUPAC Name: diethyl 2-[(2,4-dinitrophenyl)methylidene]propanedioate
• InChI: InChI=1S/C14H14N2O8/c1-3-23-13(17)11(14(18)24-4-2)7-9-5-6-10(15(19)20)8-12(9)16(21)22/h5-8H,3-4H2,1-2H3
• InChI Key: WXSMWEYYOHQKNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)OCC

Description

Diethyl [(2,4-dinitrophenyl)methylidene]propanedioate is a useful research compound. Its molecular formula is C14H14N2O8 and its molecular weight is 338.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 2,4-dinitrobenzaldehyde (25 g), diethylmalonate (20.3 g), potassium hydrogencarbonate (19.1 g), and acetic anhydride (50 ml) was stirred at 110° C. under nitrogen atmosphere for one hour. The reaction mixture was cooled, diluted with water, and extracted with ethyl acetate. The organic layer was washed with water and a saturated aqueous sodium chloride solution and then dried and concentrated. The residue was purified by alumina column chromatography (eluent: hexane/ethyl acetate=4: 1) to obtain the entitled compound (24 g).